![molecular formula C12H9ClN2O2S B1389560 6-Phenylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid hydrochloride CAS No. 1177093-02-5](/img/structure/B1389560.png)
6-Phenylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid hydrochloride
Overview
Description
6-Phenylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid hydrochloride is a biochemical used for proteomics research . It has a molecular weight of 280.73 .
Synthesis Analysis
The synthesis of this compound has been reported in the literature . The yield was 62% and the melting point was between 231-233 °C .Molecular Structure Analysis
The molecular structure of this compound can be represented by the formula C12H8N2O2S . The 1H-NMR (DMSO-d6) δ: 8.57 (s, 1H, imidazole H), 7.83 (d, J = 8.4 Hz, 2H, Ar-H), 7.46 (s, 1H, thiazole H), 7.09 (d, J = 8.4 Hz, 2H, Ar-H), 4.10 (s, 2H, CH 2), 3.82 (s, 3H, CH 3); 13 C-NMR (DMSO- d6) δ: 169.2, 159.7, 147.0, 139.7, 127.5, 126.6, 121.3, 114.6, 114.0, 108.7, 55.3, 32.2 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a melting point of 201-203 °C .Scientific Research Applications
Chemical Properties
“6-Phenylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid hydrochloride” is a chemical compound with the molecular formula C12H9ClN2O2S . It has a molecular weight of 280.73 . The compound is a solid at room temperature .
Synthesis
This compound is an important raw material and intermediate used in organic synthesis . It can be used to synthesize a variety of other compounds, contributing to the development of new materials and pharmaceuticals .
Pharmaceuticals
In the pharmaceutical industry, this compound could potentially be used in the development of new drugs . However, specific applications in this field are not mentioned in the available resources.
Agrochemicals
As an intermediate in organic synthesis, “6-Phenylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid hydrochloride” could potentially be used in the synthesis of agrochemicals . These could include pesticides, herbicides, and other chemicals used in agriculture .
Dyestuffs
This compound could potentially be used in the production of dyestuffs . As an intermediate in organic synthesis, it could contribute to the development of new dyes and pigments .
Antifungal Research
There is some evidence to suggest that derivatives of “6-Phenylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid hydrochloride” may have antifungal properties . Some of these derivatives were found to be as effective as the standard against certain types of fungi .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 6-Phenylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid hydrochloride is the epidermal growth factor receptor (EGFR) signal transduction pathway . EGFR is a primary tumor marker in many cancer types, including breast, lung, colon, bladder, liver, cervical, prostate, and ovarian cancers .
Biochemical Pathways
6-Phenylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid hydrochloride affects the EGFR signal transduction pathway . This pathway plays a crucial role in cell proliferation, differentiation, and survival. By interacting with this pathway, the compound can influence various downstream effects, potentially leading to the inhibition of tumor growth.
Result of Action
Some studies suggest that it may have antimicrobial activity against certain strains of bacteria and fungi . Additionally, it may have potential inhibitory effects against certain types of cancer cells .
properties
IUPAC Name |
6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O2S.ClH/c15-11(16)10-7-14-6-9(13-12(14)17-10)8-4-2-1-3-5-8;/h1-7H,(H,15,16);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZQQXYLKEFPOIZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN3C=C(SC3=N2)C(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Phenylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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